ethyl 4-[(2-methoxy-1-methylethyl)amino]-1-piperidinecarboxylate

• IUPAC Name: ethyl 4-(1-methoxypropan-2-ylamino)piperidine-1-carboxylate
• InChI: InChI=1S/C12H24N2O3/c1-4-17-12(15)14-7-5-11(6-8-14)13-10(2)9-16-3/h10-11,13H,4-9H2,1-3H3
• InChI Key: JSULWGMBORVTHV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NC(C)COC
• Molecular Formula: C12H24N2O3
• Molecular Weight: 244.33 g/mol

Description

Ethyl 4-[(2-methoxy-1-methylethyl)amino]-1-piperidinecarboxylate, commonly known as EMMP, is a chemical compound that has gained significant attention in the scientific community due to its diverse applications in various fields. EMMP is a piperidine derivative that has been synthesized using various methods.

Mechanism of Action

EMMP acts as a positive allosteric modulator of GABA-A receptors, which are involved in the regulation of neuronal excitability. This leads to an increase in the activity of GABA, an inhibitory neurotransmitter, resulting in a decrease in neuronal excitability and a reduction in seizures, pain, and anxiety.
Biochemical and Physiological Effects:
EMMP has been shown to have anticonvulsant, analgesic, and anxiolytic effects in animal models. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. Additionally, EMMP has been shown to inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

EMMP has several advantages for use in lab experiments. It has a high potency and selectivity for GABA-A receptors, making it a useful tool for studying the role of these receptors in various physiological and pathological conditions. However, EMMP has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on EMMP. One potential direction is the development of more selective and potent analogs of EMMP for use as therapeutic agents. Another direction is the investigation of the potential use of EMMP in the treatment of other neurological disorders, such as epilepsy and multiple sclerosis. Additionally, further research is needed to elucidate the mechanism of action of EMMP and its potential effects on other neurotransmitter systems.

Synthesis Methods

EMMP has been synthesized using various methods, including the reaction of piperidine with ethyl chloroformate and N-isopropyl-o-methoxybenzylamine, followed by reduction with sodium borohydride. Another method involves the reaction of piperidine with ethyl chloroformate and N-isopropyl-o-methoxybenzylamine, followed by the reaction with sodium azide and reduction with lithium aluminum hydride.

Scientific Research Applications

EMMP has been extensively studied for its potential use as a therapeutic agent. It has been shown to have anticonvulsant, analgesic, and anxiolytic properties. EMMP has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and depression. Additionally, EMMP has been investigated for its potential use in cancer therapy due to its ability to inhibit the growth of cancer cells.